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Compound of Interest

Compound Name: Torularhodin

Cat. No.: B1231415 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and data for the use of torularhodin as a

standard in various chromatographic techniques. Torularhodin, a polar carotenoid with a

distinctive red color, is produced by several species of red yeast, such as Rhodotorula and

Sporobolomyces. Its unique chemical structure, featuring a terminal carboxylic acid group,

makes it a valuable standard for the identification and quantification of polar carotenoids in

complex biological matrices.

Physicochemical Properties of Torularhodin
A thorough understanding of the physicochemical properties of torularhodin is essential for its

effective use as a chromatographic standard.
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Yeast Cell Biomass

Cell Disruption
(e.g., Thermal Acid Treatment)

Solvent Extraction
(e.g., Chloroform/Methanol)

Phase Separation

Drying of Organic Phase
(e.g., under N₂ stream)

Silica Cartridge Purification

Purified Torularhodin
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Sample Preparation
(Extraction & Filtration)

HPLC Analysis

TLC Analysis (Optional)Data Acquisition
(Chromatogram)

Peak Identification
(Retention Time / Rf Value)

Quantification
(Calibration Curve)

Results
(Concentration of Torularhodin)
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To cite this document: BenchChem. [Application Notes and Protocols: Torularhodin as a
Chromatographic Standard]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1231415#using-torularhodin-as-a-standard-for-
chromatography]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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